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Cat. No.: B015465 Get Quote

An In-depth Technical Guide to 2,6-Dimethylanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,6-Dimethylanthraquinone (CAS

No: 3837-38-5), a key aromatic compound. It details the molecule's fundamental chemical and

physical properties, including its molecular structure, formula, and weight. The guide explores

established synthesis methodologies and significant chemical reactions, offering insights into

its reactivity. Furthermore, it discusses its current and potential applications, particularly within

the realms of chemical synthesis and materials science. Safety protocols, handling procedures,

and analytical techniques are also covered to provide a complete resource for laboratory and

industrial use.

Core Molecular Identity
2,6-Dimethylanthraquinone is a disubstituted derivative of anthraquinone, featuring methyl

groups at the 2 and 6 positions of the anthracene core. This substitution pattern influences its

electronic properties and reactivity, distinguishing it from other isomers and the parent

anthraquinone molecule.
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The fundamental quantitative data for 2,6-Dimethylanthraquinone are summarized below.

There is some variability across suppliers, with the most chemically consistent data pointing to

the formula C₁₆H₁₂O₂.

Property Value Source(s)

Molecular Formula C₁₆H₁₂O₂ [1][2][3]

Molecular Weight 236.27 g/mol [2][3][4]

Exact Mass 236.083729621 Da [3]

CAS Number 3837-38-5 [1][3][5]

Note: Some commercial sources may list the molecular formula as C₁₆H₁₄O₂ with a

corresponding molecular weight of 238.28; however, structural analysis confirms C₁₆H₁₂O₂ as

the correct formula.[5]

Molecular Structure
The structure consists of a tricyclic aromatic system with two ketone groups at positions 9 and

10, and two methyl groups on the outer benzene rings.

Caption: Molecular structure of 2,6-Dimethylanthraquinone.

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of 2,6-Dimethylanthraquinone are critical for its

application, purification, and analysis.
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Property Value Source(s)

Melting Point 238-242 °C [2][4]

Boiling Point
418.2 °C at 760 mmHg

(estimate)
[4]

Density ~1.12-1.18 g/cm³ (estimate) [2][4]

Solubility
Slightly soluble in Chloroform,

Dichloromethane
[2]

Storage Temperature -20°C Freezer [2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of 2,6-
Dimethylanthraquinone.

¹³C NMR Spectroscopy: Data is available and shows characteristic chemical shifts for the

aromatic and carbonyl carbons.[3][6]

Mass Spectrometry (GC-MS): The mass spectrum provides key fragmentation patterns for

identification.[3][7]

Synthesis and Reactivity
Synthesis Pathways
The synthesis of substituted anthraquinones can be achieved through several routes. While a

specific, detailed protocol for the 2,6-isomer is not readily available in the provided literature,

general methods for analogous compounds suggest a common and effective approach is the

Diels-Alder reaction.[8][9]

This pathway typically involves:

Reaction: A [4+2] cycloaddition between a 1,4-quinone (like 1,4-benzoquinone) and a

substituted 1,3-butadiene (in this case, a precursor that would yield the 2,6-dimethyl

substitution pattern).
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Dehydrogenation: The resulting tetrahydroanthraquinone intermediate is then oxidized

(dehydrogenated) to form the stable aromatic anthraquinone core.[8][9] Dimethyl sulfoxide

(DMSO) can serve as both the solvent and the dehydrogenating agent in a one-pot

synthesis.[9]

Other classical methods include the Friedel-Crafts acylation of a substituted benzene with

phthalic anhydride, followed by cyclization, although this may lead to isomeric mixtures that

require purification.

Applications in Research and Development
Anthraquinone derivatives are a cornerstone class of compounds with widespread applications.

[10] While specific uses for 2,6-Dimethylanthraquinone are less documented than for other

isomers, its structural motifs suggest potential utility in several fields.

Dye and Pigment Intermediates: The anthraquinone core is a chromophore found in many

synthetic dyes.[11] Derivatives like the 2,6-dimethyl variant can serve as intermediates for

creating novel colorants with specific properties.

Pharmaceutical Scaffolding: The anthraquinone skeleton is present in several clinically

approved antitumor drugs, such as epirubicin and mitoxantrone.[12] Substituted

anthraquinones are actively investigated as scaffolds for developing new therapeutic agents,

including carbonic anhydrase inhibitors with potential anticancer activity.[10][12]

Organic Electronics: The planar, aromatic structure of anthraquinones makes them

candidates for use in organic semiconductor materials.

Experimental Protocols: Analysis and Handling
Safety, Handling, and Storage
As a laboratory chemical, 2,6-Dimethylanthraquinone requires careful handling.

Hazards: It is classified as causing skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[1][13] Use only in a well-ventilated area or outdoors.[1]
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Handling: Avoid breathing dust, mist, or spray.[1] Wash skin thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[14] For long-term

stability, storage in a freezer at -20°C is recommended.[2]

Incompatible Materials: Keep away from strong oxidizing agents.[1][13]

Protocol: Sample Preparation for NMR Analysis
This protocol outlines the steps for preparing a sample of 2,6-Dimethylanthraquinone for

Nuclear Magnetic Resonance (NMR) spectroscopy, a primary technique for structural

elucidation.

Materials:

2,6-Dimethylanthraquinone sample (5-25 mg)

Deuterated solvent (e.g., Chloroform-d, CDCl₃)

5 mm NMR tube

Pasteur pipette and glass wool

Vortex mixer

Procedure:

Weighing: Accurately weigh 5-25 mg of the 2,6-Dimethylanthraquinone powder.

Dissolution: Transfer the powder into a clean, dry vial. Add approximately 0.6-0.7 mL of the

chosen deuterated solvent (e.g., CDCl₃).

Mixing: Gently vortex the vial to ensure the sample is fully dissolved. Due to its slight

solubility, this may require several minutes.

Filtration (Optional): If any particulate matter remains, filter the solution to prevent it from

affecting the NMR spectrometer's performance. Place a small plug of glass wool into a

Pasteur pipette and transfer the solution through the pipette into a clean 5 mm NMR tube.
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Transfer: Carefully transfer the clear solution into the NMR tube.

Capping and Labeling: Cap the NMR tube securely and label it with the sample identification.

Analysis: The sample is now ready for insertion into the NMR spectrometer for ¹H and ¹³C

spectral acquisition.

Sample Preparation

Analysis

1. Weigh Sample
(5-25 mg)

2. Dissolve in
Deuterated Solvent (0.7 mL)

Transfer to vial

3. Vortex to Mix

4. Filter into
NMR Tube (Optional)

5. Acquire NMR Spectra
(¹H, ¹³C)

Insert sample

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation and analysis.
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Conclusion
2,6-Dimethylanthraquinone is a well-defined aromatic compound whose utility is derived from

the versatile and stable anthraquinone core. Its specific substitution pattern provides a unique

chemical identity that can be leveraged in the synthesis of advanced materials, dyes, and

potential pharmaceutical agents. Adherence to established safety protocols is essential for its

handling, and standard analytical techniques such as NMR and mass spectrometry are

sufficient for its characterization. This guide serves as a foundational resource for professionals

engaging with this compound in a research or developmental capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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